Cas no 168090-58-2 (6'-O-beta-D-apiofuranosyl-dianthoside)

6'-O-beta-D-apiofuranosyl-dianthoside structure
168090-58-2 structure
Product Name:6'-O-beta-D-apiofuranosyl-dianthoside
CAS No:168090-58-2
MF:C17H24O12
MW:420.365266799927
CID:1998156
Update Time:2025-04-21

6'-O-beta-D-apiofuranosyl-dianthoside Chemical and Physical Properties

Names and Identifiers

    • 6'-O-beta-D-apiofuranosyl-dianthoside
    • 6?-beta-d-apiofuranosyl-beta-d-glucopyranoside
    • maltol 3-O-beta-D-apiofuranosyl-(1->6)-beta-D-glucopyranoside
    • 6'-O-.beta.-D-Apiofuranosyldianthoside
    • Inchi: 1S/C17H24O12/c1-7-13(8(19)2-3-25-7)29-15-12(22)11(21)10(20)9(28-15)4-26-16-14(23)17(24,5-18)6-27-16/h2-3,9-12,14-16,18,20-24H,4-6H2,1H3
    • InChI Key: OXNYNKGAOAFFBD-UHFFFAOYSA-N
    • SMILES: O=C1C(OC2C(O)C(O)C(O)C(COC3C(O)C(CO)(O)CO3)O2)=C(C)OC=C1

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 29
  • XLogP3: -2.165

6'-O-beta-D-apiofuranosyl-dianthoside Related Literature

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